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Compound of Interest

Compound Name:
2-(1H-1,2,4-triazol-5-yl)pyrimidin-

4-amine

CAS No.: 1250626-84-6

Cat. No.: B1503141

Get Quote

An Important Note on Chemical Identification:

Before delving into the technical details of a closely related and highly relevant compound

class, it is crucial to address the specific query for "2-(1H-1,2,4-triazol-5-yl)pyrimidin-4-
amine." Following a comprehensive search of chemical databases and scientific literature, a

specific CAS (Chemical Abstracts Service) number for this exact chemical structure could not

be located. The absence of a CAS number typically indicates that a compound may be novel,

not yet synthesized, or not widely reported in scientific literature. A CAS number is a unique

identifier essential for the unambiguous identification of a chemical substance, ensuring

accuracy in research and development.

This guide will therefore focus on the well-documented and medicinally significant [1][2]

[3]triazolo[1,5-a]pyrimidine scaffold. This fused heterocyclic system is structurally related to the

queried compound and is a cornerstone in the development of various therapeutic agents,
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making it a subject of high interest for researchers, scientists, and drug development

professionals.

The[1][2][3]Triazolo[1,5-a]pyrimidine Core: A
Privileged Scaffold in Medicinal Chemistry
The[1][2][3]triazolo[1,5-a]pyrimidine ring system is a fused heterocycle that has garnered

significant attention in medicinal chemistry due to its versatile biological activities. Its structure

can be considered a bioisostere of purine, allowing it to interact with a wide range of biological

targets. This has led to the development of compounds with applications as anti-cancer, anti-

inflammatory, and antiviral agents.

Physicochemical Properties and Structural Features
The physicochemical properties of[1][2][3]triazolo[1,5-a]pyrimidine derivatives can be finely

tuned through substitution at various positions on the bicyclic ring system. This allows for the

optimization of properties such as solubility, lipophilicity, and metabolic stability, which are

critical for drug development.
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Property General Characteristics

Molecular Weight

Varies depending on substitution, but the core is

relatively small, providing a good starting point

for fragment-based drug design.

Solubility

Generally, the unsubstituted core has low

aqueous solubility, which can be modified by

introducing polar functional groups.

Lipophilicity (LogP)

Can be modulated over a wide range to

optimize cell permeability and target

engagement.

Hydrogen Bonding

The nitrogen atoms in the ring system can act

as hydrogen bond acceptors, while substituents

can be introduced to act as donors.

Aromaticity

The fused ring system is aromatic, contributing

to its stability and influencing its interactions with

biological targets.

Synthesis of the[1][2][3]Triazolo[1,5-a]pyrimidine
Scaffold
A common and versatile method for the synthesis of the[1][2][3]triazolo[1,5-a]pyrimidine core

involves the condensation of a 3-amino-1,2,4-triazole with a 1,3-dicarbonyl compound or its

equivalent. This approach allows for the introduction of a variety of substituents on the

pyrimidine ring.

Experimental Protocol: Synthesis of a Substituted[1][2]
[3]Triazolo[1,5-a]pyrimidine
This protocol describes a general procedure for the synthesis of a substituted[1][2]

[3]triazolo[1,5-a]pyrimidine derivative.

Materials:
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3-Amino-1,2,4-triazole

Substituted 1,3-dicarbonyl compound (e.g., a beta-ketoester)

Glacial acetic acid

Ethanol

Round-bottom flask

Reflux condenser

Magnetic stirrer and hotplate

Standard laboratory glassware for workup and purification

Thin-layer chromatography (TLC) supplies

Column chromatography supplies (silica gel, solvents)

Procedure:

Reaction Setup: In a round-bottom flask, dissolve 1 equivalent of 3-amino-1,2,4-triazole in a

suitable solvent such as ethanol or glacial acetic acid.

Addition of Reagents: To the stirred solution, add 1.1 equivalents of the substituted 1,3-

dicarbonyl compound.

Reaction Conditions: Heat the reaction mixture to reflux and monitor the progress of the

reaction by TLC. The reaction time can vary from a few hours to overnight depending on the

reactivity of the substrates.

Workup: Once the reaction is complete, allow the mixture to cool to room temperature. If a

precipitate forms, it can be collected by filtration. If no precipitate forms, the solvent is

removed under reduced pressure.

Purification: The crude product is then purified by recrystallization from a suitable solvent

(e.g., ethanol) or by column chromatography on silica gel to yield the pure[1][2]
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[3]triazolo[1,5-a]pyrimidine derivative.

Causality Behind Experimental Choices:

Solvent: Glacial acetic acid is often used as it can act as both a solvent and a catalyst for the

condensation reaction. Ethanol is a less acidic alternative.

Reflux Conditions: Heating the reaction provides the necessary activation energy for the

cyclization to occur at a reasonable rate.

Purification: Purification is essential to remove any unreacted starting materials and

byproducts, ensuring the final compound is of high purity for subsequent biological testing.

Biological Applications and Mechanism of Action
Derivatives of the[1][2][3]triazolo[1,5-a]pyrimidine scaffold have been investigated for a wide

array of therapeutic applications. Their ability to mimic the purine structure allows them to

interact with enzymes that utilize purine-based substrates, such as kinases.

Oncology: Many[1][2][3]triazolo[1,5-a]pyrimidine derivatives have been developed as kinase

inhibitors. For example, they have been shown to target Janus kinases (JAKs), which are

involved in signaling pathways that regulate cell growth and proliferation.[4] By inhibiting these

kinases, these compounds can halt the growth of cancer cells.

Workflow for Kinase Inhibitor Screening:

[1,2,4]Triazolo[1,5-a]pyrimidine
Derivative

Kinase Activity Assay
(e.g., JAK2) IC50 Determination Cell Proliferation Assay

(e.g., HEL 92.1.7 cells)
STAT3 Phosphorylation

Analysis
Lead Compound

Identification

Click to download full resolution via product page

Caption: Workflow for identifying and validating a[1][2][3]triazolo[1,5-a]pyrimidine-based kinase

inhibitor.

Future Directions
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The[1][2][3]triazolo[1,5-a]pyrimidine scaffold continues to be a fertile ground for drug discovery.

Future research will likely focus on the development of more selective and potent inhibitors for

a variety of therapeutic targets. The use of computational methods, such as molecular docking

and pharmacophore modeling, will aid in the rational design of new derivatives with improved

drug-like properties.[5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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